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Cat. No.: B1584478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl propionate, also known as 2-propenyl propanoate, is a carboxylic ester characterized by

its distinct fruity odor. It is a colorless liquid used in the flavor and fragrance industry. This

document provides a concise technical overview of its fundamental physicochemical properties,

specifically its molecular formula and weight, which are critical data points for researchers in

chemistry and drug development for characterization, synthesis, and formulation purposes.

Chemical Identity and Molecular Properties
The fundamental identity of a chemical compound is established by its molecular formula and

molecular weight. These parameters are essential for stoichiometric calculations in chemical

reactions, quantitative analysis, and the prediction of physicochemical properties.

Quantitative Data Summary
The molecular formula and weight of allyl propionate are summarized below. The elemental

composition is derived directly from its molecular formula, providing a basis for analytical

techniques such as mass spectrometry and elemental analysis.
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Property Value

Molecular Formula C₆H₁₀O₂[1][2][3][4][5][6]

Molecular Weight 114.14 g/mol [1][2][3][5][6]

Elemental Composition

    Carbon (C) 6 atoms

    Hydrogen (H) 10 atoms

    Oxygen (O) 2 atoms

Logical Relationship of Core Properties
The relationship between a compound's name, its structural formula, and its resulting molecular

weight is a foundational concept in chemistry. The diagram below illustrates this direct logical

flow for allyl propionate.

Allyl Propionate Molecular Formula
C₆H₁₀O₂

Molecular Weight
114.14 g/mol

Click to download full resolution via product page

Caption: Logical flow from chemical name to molecular formula and weight.

Conclusion
This guide provides the core physicochemical data for allyl propionate, namely its molecular

formula (C₆H₁₀O₂) and molecular weight (114.14 g/mol ).[1][2][3][4][5][6] The structured

presentation and logical diagram are intended to support researchers and professionals in their

scientific endeavors by providing clear and readily accessible information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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